Cas no 374633-23-5 (2-hydroxy-2-(2,3,6-trifluorophenyl)acetic acid)

• Product Name: 2-hydroxy-2-(2,3,6-trifluorophenyl)acetic acid
• CAS No: 374633-23-5
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• CID: 922306
• PubChem ID: 18378139
• Update Time: 2025-04-19

2-hydroxy-2-(2,3,6-trifluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,6-trifluoromandelic acid
• benzeneacetic acid, 2,3,6-trifluoro-α-hydroxy-
• Hydroxy(2,3,6-trifluorophenyl)acetic acid
• LogP
• 2-hydroxy-2-(2,3,6-trifluorophenyl)acetic acid
• EN300-1866634
• MFCD01863176
• 374633-23-5
• SY314754
• SCHEMBL7397558
• CS-0352345

• Inchi： 1S/C8H5F3O3/c9-3-1-2-4(10)6(11)5(3)7(12)8(13)14/h1-2,7,12H,(H,13,14)
• InChI Key： HMTUCCBYVTVVKU-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(C(=O)O)O)F)F

Computed Properties

• Exact Mass: 206.01900
• Monoisotopic Mass: 206.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 1.22190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes